Cas no 175277-08-4 (Ethyl 1-(tert-butyl)-3-methyl-1H-pyrazole-5-carboxylate)

Ethyl 1-(tert-butyl)-3-methyl-1H-pyrazole-5-carboxylate structure
175277-08-4 structure
Product Name:Ethyl 1-(tert-butyl)-3-methyl-1H-pyrazole-5-carboxylate
CAS No:175277-08-4
MF:C11H18N2O2
MW:210.272822856903
CID:133852
PubChem ID:24729136
Update Time:2025-04-19

Ethyl 1-(tert-butyl)-3-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(tert-butyl)-3-methyl-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-5-carboxylicacid, 1-(1,1-dimethylethyl)-3-methyl-, ethyl ester
    • ethyl 2-tert-butyl-5-methylpyrazole-3-carboxylate
    • AG-E-25614
    • AK-60251
    • CTK4D5778
    • OR29681
    • SBB094370
    • ETHYL 1-TERT-BUTYL-3-METHYLPYRAZOLE-5-CARBOXYLATE
    • 1-(TERT-BUTYL)-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
    • 1-(1,1-Dimethylethyl)-3-methyl-1H-pyrazole-5-carboxylicacidethylester
    • ethyl1-(tert-butyl)-3-methyl-1H-pyrazole-5-carboxylate
    • 175277-08-4
    • A811995
    • AKOS015908812
    • SCHEMBL13439634
    • 1H-Pyrazole-5-carboxylic acid, 1-(1,1-dimethylethyl)-3-methyl-, ethyl ester
    • 1H-Pyrazole-5-carboxylicacid,1-(1,1-dimethylethyl)-3-methyl-,ethyl ester
    • FT-0740251
    • DTXSID20646606
    • ethyl 1-tert-butyl-3-methyl-1H-pyrazole-5-carboxylate
    • MFCD00085058
    • MDL: MFCD00085058
    • Inchi: 1S/C11H18N2O2/c1-6-15-10(14)9-7-8(2)12-13(9)11(3,4)5/h7H,6H2,1-5H3
    • InChI Key: KTNRGKIYKQZOOM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC(C)=NN1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 210.13700
  • Monoisotopic Mass: 210.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.04
  • Boiling Point: 293.3°Cat760mmHg
  • Flash Point: 131.2°C
  • Refractive Index: 1.502
  • PSA: 44.12000
  • LogP: 2.12320

Ethyl 1-(tert-butyl)-3-methyl-1H-pyrazole-5-carboxylate Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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